5-bromo-N-(5-hydroxy-3-(thiophen-3-yl)pentyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-(5-hydroxy-3-thiophen-3-ylpentyl)furan-2-carboxamide
• InChI: InChI=1S/C14H16BrNO3S/c15-13-2-1-12(19-13)14(18)16-6-3-10(4-7-17)11-5-8-20-9-11/h1-2,5,8-10,17H,3-4,6-7H2,(H,16,18)
• InChI Key: FFBQMBQVCHUAME-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1C(CCNC(=O)C2=CC=C(O2)Br)CCO
• Molecular Formula: C14H16BrNO3S
• Molecular Weight: 358.25 g/mol

Description

5-bromo-N-(5-hydroxy-3-(thiophen-3-yl)pentyl)furan-2-carboxamide, also known as BPTF inhibitor, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

Medicinal Chemistry

Thiophene derivatives have been recognized for their potential as biologically active compounds. . The compound could be investigated for similar medicinal applications due to its structural similarity to other active thiophene derivatives.

Biological Sensing

. This compound could potentially be applied in the development of new sensors for biological detection.

Alzheimer’s Disease Treatment

. Research into the compound’s efficacy in this area could be valuable.

Antitubercular Activity

. This suggests a possible application in researching new treatments for tuberculosis.

Antibacterial Activity

. The compound could be explored for its potential use in creating new antibacterial agents.

Chemical Synthesis

.

Mechanism of Action

Target of Action

, which could suggest a similar behavior for this compound.

Biochemical Pathways

, it can be speculated that it may affect various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Pharmacokinetics

, which could potentially influence its bioavailability.